Cas no 885950-86-7 (3-(4-Methylphenoxy)phenylsulfonyl chloride)

• Product Name: 3-(4-Methylphenoxy)phenylsulfonyl chloride
• CAS No: 885950-86-7
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• MDL: MFCD02089489
• CID: 1926604
• PubChem ID: 3840556
• Update Time: 2025-11-06

3-(4-Methylphenoxy)phenylsulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenoxy)benzenesulfonyl chloride
• 3-(4-Methylphenoxy)benzenesulphonyl chloride
• AC1MZ0OP
• AC1Q2MQM
• CTK6B8843
• MolPort-001-760-106
• 3PBS-Q06-0
• 3-p-Tolyloxybenzenesulfonyl chloride
• AR1622
• 885950-86-7
• 3-(p-Tolyloxy)benzene-1-sulfonyl chloride
• AKOS015958844
• 3-(P-tolyloxy)benzenesulfonylchloride
• [3-(4-METHYLPHENOXY)PHENYL]SULFONYL CHLORIDE
• AS-45173
• SCHEMBL14572646
• 3-(p-Tolyloxy)benzene-1-sulfonylchloride
• CS-0172148
• DTXSID30397157
• 3-(4-methylphenoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-(4-methylphenoxy)-
• MFCD02089489
• 3-(4-Methylphenoxy)phenylsulfonyl chloride

• MDL： MFCD02089489
• Inchi： 1S/C13H11ClO3S/c1-10-5-7-11(8-6-10)17-12-3-2-4-13(9-12)18(14,15)16/h2-9H,1H3
• InChI Key： ONRWTPKXVUWHCL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1)OC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.0117431Da
• Monoisotopic Mass: 282.0117431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-(4-Methylphenoxy)phenylsulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-Methylphenoxy)phenylsulfonyl chloride

Research Briefing on 3-(4-Methylphenoxy)phenylsulfonyl chloride (CAS: 885950-86-7) in Chemical Biology and Pharmaceutical Applications

3-(4-Methylphenoxy)phenylsulfonyl chloride (CAS: 885950-86-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in targeted drug design, owing to its unique chemical properties that allow for selective modifications at the sulfonyl chloride moiety.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(4-Methylphenoxy)phenylsulfonyl chloride as a key building block in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The research demonstrated that derivatives of this compound exhibited high selectivity for tumor-associated CA-IX, with IC50 values in the low nanomolar range. This finding underscores its potential in developing anticancer agents with reduced off-target effects.

In parallel research, scientists at the Scripps Research Institute utilized 885950-86-7 as a critical intermediate in constructing a library of sulfonylated phenoxyphenyl compounds for high-throughput screening against GPCR targets. Their work, published in ACS Chemical Biology (2024), identified several lead compounds with potent activity at serotonin receptors, suggesting applications in neurological disorder therapeutics. The study emphasized the compound's advantage in creating diverse molecular architectures through efficient sulfonylation reactions.

Recent advancements in synthetic methodology have also focused on improving the production and handling of 3-(4-Methylphenoxy)phenylsulfonyl chloride. A 2024 Organic Process Research & Development paper detailed an optimized, scalable synthesis route that enhances yield (85-90%) while minimizing hazardous byproducts. This development addresses previous challenges associated with the compound's stability and storage, facilitating its broader application in medicinal chemistry campaigns.

Emerging applications extend beyond traditional drug discovery. A collaborative study between MIT and Novartis (2023) demonstrated the compound's utility in chemical proteomics, where it was employed as a reactive handle for mapping sulfonation sites in cellular proteins. This innovative approach provides new insights into post-translational modifications and their roles in disease pathways.

As research progresses, 3-(4-Methylphenoxy)phenylsulfonyl chloride continues to reveal its multifaceted potential in chemical biology. Current investigations are exploring its use in PROTAC design and covalent inhibitor development, with preliminary results showing promising tissue selectivity profiles. The compound's unique combination of reactivity and structural features positions it as a valuable tool in addressing current challenges in targeted therapy development.